Cas no 889939-79-1 (1-[4-(4-fluorophenyl)oxan-4-yl]methanamine)

• Product Name: 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine
• CAS No: 889939-79-1
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 858953
• PubChem ID: 6484227
• Update Time: 2025-05-25

1-[4-(4-fluorophenyl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-methanamine
• [4-(4-fluorophenyl)oxan-4-yl]methanamine
• C-[4-(4-Fluoro-phenyl)-tetrahydro-pyran-4-yl]-methylamine
• 4-(4-Fluorophenyl)oxane-4-methanamine
• 4-(4-Fluorophenyl)-tetrahydropyran-4-yl methylamine
• F2189-0456
• 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine
• VU0408795-2
• [4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-yl]methanamine
• DTXSID20424426
• (4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methanamine
• C-[4-(4-FLUOROPHENYL)-TETRAHYDROPYRAN-4-YL]-METHYLAMINE
• MFCD08144102
• AB43541
• SY173538
• Z361884282
• EN300-54048
• FT-0677966
• CHEMBL4548435
• [4-(4-FLUOROPHENYL)TETRAHYDRO-2H-PYRAN-4-YL]METHYLAMINE
• AKOS000112601
• C78543
• SCHEMBL2701757
• 889939-79-1
• 1-[4-(4-FLUOROPHENYL)TETRAHYDRO-2H-PYRAN-4-YL]METHANAMINE

• MDL： MFCD08144102
• Inchi： 1S/C12H16FNO/c13-11-3-1-10(2-4-11)12(9-14)5-7-15-8-6-12/h1-4H,5-9,14H2
• InChI Key： RJNKDRCJNIVDII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CN)CCOCC1

Computed Properties

• Exact Mass: 209.12200
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 302.6±27.0 °C at 760 mmHg
• Flash Point: 136.8±23.7 °C
• PSA: 35.25000
• LogP: 2.53290
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-[4-(4-fluorophenyl)oxan-4-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine

Research Brief on 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine (CAS: 889939-79-1): Recent Advances and Applications

The compound 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine (CAS: 889939-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and an oxane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic pathway that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale manufacturing.

Pharmacological investigations have revealed that 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. These findings were corroborated by a recent preclinical trial, which reported significant improvements in behavioral models of these conditions.

Additionally, the compound's pharmacokinetic profile has been a subject of rigorous study. Research indicates that 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine has favorable absorption and distribution properties, with a half-life that supports once-daily dosing in therapeutic settings. However, further studies are needed to fully elucidate its metabolic pathways and potential drug-drug interactions.

In the context of drug discovery, 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine has been explored as a scaffold for the development of novel analogs. Structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity, paving the way for the design of next-generation therapeutics. These efforts are particularly relevant in the search for new treatments for psychiatric and neurodegenerative diseases.

Despite these promising developments, challenges remain. The precise mechanism of action of 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine is not yet fully understood, and its long-term safety profile requires further investigation. Ongoing clinical trials are expected to provide more comprehensive data on its efficacy and tolerability in human subjects.

In conclusion, 1-[4-(4-fluorophenyl)oxan-4-yl]methanamine (CAS: 889939-79-1) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural and pharmacological properties offer significant potential for therapeutic innovation, particularly in the treatment of neurological disorders. Continued research and development efforts are essential to fully realize its clinical potential.